N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide

• IUPAC Name: N-(4-acetylphenyl)-4-(2-methylpropyl)benzenesulfonamide
• InChI: InChI=1S/C18H21NO3S/c1-13(2)12-15-4-10-18(11-5-15)23(21,22)19-17-8-6-16(7-9-17)14(3)20/h4-11,13,19H,12H2,1-3H3
• InChI Key: XXCHTHVYNFKJHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol

Description

N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide is a chemical compound synthesized and studied for its structural and chemical properties. It belongs to the class of benzenesulfonamide derivatives.

Synthesis Analysis

The synthesis of N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide and its derivatives involves various chemical processes. For example, a one-pot synthesis under base conditions results in high yields and purity, as demonstrated in the synthesis of a related compound, N-(4-acetylphenyl)-4-chlorobenzenesulfonamide (Kobkeatthawin et al., 2017).

Molecular Structure Analysis

The molecular structure of N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide is characterized by techniques such as 1H-NMR, FT-IR, and UV-Vis spectroscopy. The crystal structure is often elucidated through X-ray structure analysis, revealing details like dihedral angles and hydrogen bonding patterns (Kobkeatthawin et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide derivatives can include rearrangement reactions, as seen in studies of similar sulfonamide compounds (Dohmori, 1964). These compounds can react with various electrophiles and nucleophiles, leading to the formation of different derivatives with varied properties.

Physical Properties Analysis

The physical properties of N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide include its solubility, melting point, and crystalline structure. X-ray crystallography provides detailed insights into the crystal packing and intermolecular interactions of these molecules (Kobkeatthawin et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound would likely depend on its specific properties. It’s important to handle all chemical compounds with care and to follow appropriate safety protocols.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This might include investigating its biological activity, exploring its potential uses in materials science, or developing new synthetic routes.